Cas no 97242-79-0 (Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside)

• Product Name: Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside
• CAS No: 97242-79-0
• MF: C₂₉H₂₉NO₇
• MW: 503.543068647385
• CID: 800922
• PubChem ID: 11641889
• Update Time: 2025-06-09

Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, methyl2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-3,6-bis-O-(phenylmethyl)-
• Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-β-D-glucopyranoside
• 2-[(2R,3R,4R,5S,6R)-5-hydroxy-2-methoxy-4-phenylmethoxy-6-(phenylmethoxymethyl)oxan-3-yl]isoindole-1,3-dione
• b-D-Glucopyranoside, methyl2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-3,6-bis-O-(pheny...
• Methyl 3,6-Di-O-benz
• METHYL 3,6-DI-O-BENZYL-2-DEOXY-2-N-PHTHALIMIDO-B- D-GLUCOPYRANOSIDE
• Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside
• A-D-glucopyranoside
• Methyl 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-3,6-bis-O-(phenylmethyl)-
• Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-
• Methyl 3,6-di-O-benzyl-2-deoxy-2-phthalimido-b-D-glucopyranoside
• Methyl 3,6-di-O-benzyl-2-deoxy-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-beta-D-glucopyranoside
• DTXSID50469885
• Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-beta-D-glucopyranoside
• AKOS030254631
• 97242-79-0
• Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido- beta -D-glucopyranoside
• W-204150
• Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside
• 2-[(2R,3R,4R,5S,6R)-4-(BENZYLOXY)-6-[(BENZYLOXY)METHYL]-5-HYDROXY-2-METHOXYOXAN-3-YL]ISOINDOLE-1,3-DIONE

• Inchi： 1S/C29H29NO7/c1-34-29-24(30-27(32)21-14-8-9-15-22(21)28(30)33)26(36-17-20-12-6-3-7-13-20)25(31)23(37-29)18-35-16-19-10-4-2-5-11-19/h2-15,23-26,29,31H,16-18H2,1H3/t23-,24-,25-,26-,29-/m1/s1
• InChI Key： LYGWWXBDCFGNEC-ZOLYYXPBSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)O)OCC1C=CC=CC=1)N1C(C2C=CC=CC=2C1=O)=O)OC

Computed Properties

• Exact Mass: 489.17900
• Monoisotopic Mass: 503.19440226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 649.9±55.0 °C at 760 mmHg
• Flash Point: 346.8±31.5 °C
• PSA: 94.53000
• LogP: 3.08100
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside

Comprehensive Overview of Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside (CAS No. 97242-79-0)

Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside (CAS No. 97242-79-0) is a highly specialized carbohydrate derivative widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of protected glycosides, featuring a benzyl and phthalimido protecting group, which are critical for selective chemical transformations. Its unique structure makes it a valuable intermediate in the synthesis of complex glycoconjugates, which are pivotal in drug discovery and glycobiology studies.

In recent years, the demand for carbohydrate-based therapeutics has surged, driven by advancements in biopharmaceuticals and vaccine development. Researchers frequently search for terms like "glycosylation reagents" and "protected sugar derivatives," highlighting the growing interest in compounds like Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside. Its role in stereoselective synthesis and glycosidic bond formation aligns with the industry's focus on precision medicine and targeted drug delivery systems.

The compound's CAS No. 97242-79-0 is often referenced in patent literature and academic journals, particularly in studies involving oligosaccharide assembly and glycosidase inhibitors. Its benzyl-protected hydroxyl groups provide stability under acidic conditions, while the phthalimido moiety offers a versatile handle for further functionalization. These attributes make it a preferred choice for synthesizing glycomimetics, a hot topic in anti-inflammatory and anti-cancer drug research.

From an SEO perspective, keywords such as "buy Methyl 3,6-Di-O-benzyl glucopyranoside" and "CAS 97242-79-0 supplier" are frequently queried, reflecting commercial interest. The compound's application in click chemistry and bioconjugation techniques further enhances its relevance, as these methods are widely adopted in antibody-drug conjugates (ADCs) and diagnostic probes. Its compatibility with solid-phase synthesis also appeals to researchers exploring high-throughput screening platforms.

In conclusion, Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-b-D-glucopyranoside (CAS No. 97242-79-0) is a cornerstone in modern glycochemistry, bridging gaps between academia and industry. Its multifaceted applications, from drug design to material science, underscore its importance in advancing green chemistry and sustainable synthesis practices. As the scientific community continues to explore glycan-based therapeutics, this compound will remain a critical tool for innovation.